Cas no 2460750-45-0 (N-(1-aminocycloheptyl)methyl-5-(propan-2-yloxy)pyrazine-2-carboxamide hydrochloride)
N-(1-aminocycloheptyl)methyl-5-(propan-2-yloxy)pyrazine-2-carboxamide hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- N-[(1-aminocycloheptyl)methyl]-5-(propan-2-yloxy)pyrazine-2-carboxamide hydrochloride
- 2460750-45-0
- EN300-26676491
- N-(1-aminocycloheptyl)methyl-5-(propan-2-yloxy)pyrazine-2-carboxamide hydrochloride
-
- MDL: MFCD32702520
- Inchi: 1S/C16H26N4O2.ClH/c1-12(2)22-14-10-18-13(9-19-14)15(21)20-11-16(17)7-5-3-4-6-8-16;/h9-10,12H,3-8,11,17H2,1-2H3,(H,20,21);1H
- InChI Key: WPMHTCHPAZZOAD-UHFFFAOYSA-N
- SMILES: Cl.O=C(C1C=NC(=CN=1)OC(C)C)NCC1(CCCCCC1)N
Computed Properties
- Exact Mass: 342.1822538g/mol
- Monoisotopic Mass: 342.1822538g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 354
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 90.1Ų
N-(1-aminocycloheptyl)methyl-5-(propan-2-yloxy)pyrazine-2-carboxamide hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26676491-0.05g |
N-[(1-aminocycloheptyl)methyl]-5-(propan-2-yloxy)pyrazine-2-carboxamide hydrochloride |
2460750-45-0 | 94.0% | 0.05g |
$212.0 | 2025-03-20 | |
| Enamine | EN300-26676491-0.1g |
N-[(1-aminocycloheptyl)methyl]-5-(propan-2-yloxy)pyrazine-2-carboxamide hydrochloride |
2460750-45-0 | 94.0% | 0.1g |
$317.0 | 2025-03-20 | |
| Enamine | EN300-26676491-0.25g |
N-[(1-aminocycloheptyl)methyl]-5-(propan-2-yloxy)pyrazine-2-carboxamide hydrochloride |
2460750-45-0 | 94.0% | 0.25g |
$452.0 | 2025-03-20 | |
| Enamine | EN300-26676491-0.5g |
N-[(1-aminocycloheptyl)methyl]-5-(propan-2-yloxy)pyrazine-2-carboxamide hydrochloride |
2460750-45-0 | 94.0% | 0.5g |
$713.0 | 2025-03-20 | |
| Enamine | EN300-26676491-1.0g |
N-[(1-aminocycloheptyl)methyl]-5-(propan-2-yloxy)pyrazine-2-carboxamide hydrochloride |
2460750-45-0 | 94.0% | 1.0g |
$914.0 | 2025-03-20 | |
| Enamine | EN300-26676491-2.5g |
N-[(1-aminocycloheptyl)methyl]-5-(propan-2-yloxy)pyrazine-2-carboxamide hydrochloride |
2460750-45-0 | 94.0% | 2.5g |
$1791.0 | 2025-03-20 | |
| Enamine | EN300-26676491-5.0g |
N-[(1-aminocycloheptyl)methyl]-5-(propan-2-yloxy)pyrazine-2-carboxamide hydrochloride |
2460750-45-0 | 94.0% | 5.0g |
$2650.0 | 2025-03-20 | |
| Enamine | EN300-26676491-10.0g |
N-[(1-aminocycloheptyl)methyl]-5-(propan-2-yloxy)pyrazine-2-carboxamide hydrochloride |
2460750-45-0 | 94.0% | 10.0g |
$3929.0 | 2025-03-20 | |
| Enamine | EN300-26676491-1g |
N-[(1-aminocycloheptyl)methyl]-5-(propan-2-yloxy)pyrazine-2-carboxamide hydrochloride |
2460750-45-0 | 94% | 1g |
$914.0 | 2023-09-12 | |
| Enamine | EN300-26676491-5g |
N-[(1-aminocycloheptyl)methyl]-5-(propan-2-yloxy)pyrazine-2-carboxamide hydrochloride |
2460750-45-0 | 94% | 5g |
$2650.0 | 2023-09-12 |
N-(1-aminocycloheptyl)methyl-5-(propan-2-yloxy)pyrazine-2-carboxamide hydrochloride Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on N-(1-aminocycloheptyl)methyl-5-(propan-2-yloxy)pyrazine-2-carboxamide hydrochloride
N-(1-Aminocycloheptyl)methyl-5-(propan-2-yloxy)pyrazine-2-carboxamide Hydrochloride: A Comprehensive Overview
The compound N-(1-aminocycloheptyl)methyl-5-(propan-2-yloxy)pyrazine-2-carboxamide hydrochloride, with the CAS number 2460750-45-0, is a highly specialized chemical entity that has garnered significant attention in the fields of pharmaceutical research and organic synthesis. This compound is notable for its unique structural features, which include a pyrazine ring, a propan-2-yloxy substituent, and an aminocycloheptyl group, all of which contribute to its distinctive chemical properties and potential applications.
Recent advancements in synthetic chemistry have enabled researchers to explore the synthesis of this compound with greater precision and efficiency. The synthesis of N-(1-aminocycloheptyl)methyl-5-(propan-2-yloxy)pyrazine-2-carboxamide hydrochloride typically involves multi-step processes that require meticulous control over reaction conditions to ensure the formation of the desired product. These processes often include nucleophilic substitutions, amide bond formations, and hydrochloride salt crystallizations, each of which plays a critical role in achieving the final compound's stability and bioavailability.
The structural complexity of this compound is further highlighted by its pyrazine ring system, which is known for its aromaticity and ability to participate in various hydrogen bonding interactions. The propan-2-yloxy group attached to the pyrazine ring adds a layer of hydrophobicity, which can influence the compound's solubility and permeability properties—key factors in drug delivery systems. Additionally, the aminocycloheptyl group introduces a cyclic amine structure that can potentially engage in various pharmacophoric interactions, making this compound a promising candidate for therapeutic applications.
Recent studies have focused on evaluating the pharmacological properties of N-(1-aminocycloheptyl)methyl-5-(propan-2-yloxy)pyrazine-2-carboxamide hydrochloride, particularly its potential as a modulator of specific biological targets. For instance, research has demonstrated that this compound exhibits selective inhibitory activity against certain enzymes involved in inflammatory pathways, suggesting its potential utility in anti-inflammatory therapies. Furthermore, preclinical studies have indicated that this compound demonstrates favorable pharmacokinetic profiles, including good absorption and moderate clearance rates, which are essential for its efficacy as a drug candidate.
The application of computational chemistry tools has also been instrumental in understanding the molecular interactions of this compound with its biological targets. Molecular docking studies have revealed that the unique arrangement of functional groups in N-(1-aminocycloheptyl)methyl-5-(propan-2-yloxy)pyrazine-2-carboxamide hydrochloride allows for optimal binding to specific receptor sites, thereby enhancing its therapeutic potential. These insights have paved the way for further investigations into its mechanism of action and toxicity profiles.
In conclusion, N-(1-Aminocycloheptyl)methyl-5-(propan-2-yloxy)pyrazine-2-carboxamide hydrochloride represents a cutting-edge advancement in chemical synthesis and drug discovery. Its intricate structure, coupled with promising pharmacological properties, positions it as a valuable asset in the development of novel therapeutic agents. As research continues to unfold, this compound holds immense potential for addressing unmet medical needs across various therapeutic areas.
2460750-45-0 (N-(1-aminocycloheptyl)methyl-5-(propan-2-yloxy)pyrazine-2-carboxamide hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)